Cas no 2138031-15-7 (3-bromo-5,5-difluoro-4,5,6,7-tetrahydro-2H-indazole)

• Product Name: 3-bromo-5,5-difluoro-4,5,6,7-tetrahydro-2H-indazole
• CAS No: 2138031-15-7
• MF: C₇H₇BrF₂N₂
• MW: 237.044687509537
• CID: 6522385
• PubChem ID: 165469527
• Update Time: 2024-01-10

3-bromo-5,5-difluoro-4,5,6,7-tetrahydro-2H-indazole Chemical and Physical Properties

Names and Identifiers

• EN300-784251
• 3-bromo-5,5-difluoro-4,5,6,7-tetrahydro-2H-indazole
• 2138031-15-7

• Inchi： 1S/C7H7BrF2N2/c8-6-4-3-7(9,10)2-1-5(4)11-12-6/h1-3H2,(H,11,12)
• InChI Key： GSMWIQDBSAGUME-UHFFFAOYSA-N
• SMILES： BrC1C2=C(CCC(C2)(F)F)NN=1

Computed Properties

• Exact Mass: 235.97607g/mol
• Monoisotopic Mass: 235.97607g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 28.7Ų